2,2'-Bioxirane

• IUPAC Name: 2-(oxiran-2-yl)oxirane
• InChI: InChI=1S/C4H6O2/c1-3(5-1)4-2-6-4/h3-4H,1-2H2
• InChI Key: ZFIVKAOQEXOYFY-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2CO2
• Molecular Formula: C4H6O2
• DSSTOX Substance ID: DTXSID0041307
• Molecular Weight: 86.09 g/mol
• Physical Description: D,l-1,2:3,4-diepoxybutane is a colorless to yellow liquid. (NTP, 1992), Colorless liquid; [CAMEO] Very faintly yellow clear liquid; [MSDSonline]
• Boiling Point: 291 °F at 760 mmHg (NTP, 1992), 138 °C
• Flash Point: 114 °F (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 67.1 °F (NTP, 1992), In water, 1X10+6 mg/l
• Density: 1.1157 at 68 °F (NTP, 1992) - Denser than water; will sink, 0.962
• Vapor Pressure: 3.9 mmHg at 68 °F (NTP, 1992), 39.0 [mmHg], 3.9 mm Hg at 20 °C
• Color/Form: Water-white
• CAS RN: 298-18-0, 1464-53-5, 564-00-1
• Melting Point: 39 °F (NTP, 1992), -19 °C

Description

2,2’-Bioxirane, also known as Diepoxybutane or Butadiene diepoxide, is a chemical compound with the molecular formula C4H6O2. It is a colorless to yellow liquid.

Synthesis Analysis

The two enantiomers of 2,2’-Bioxirane were synthesized. The synthesis process involved the use of various solvents and was thoroughly investigated by polarimetry, vibrational circular dichroism (VCD), and Raman optical activity (ROA). Density functional theory (DFT) calculations at the B3LYP/aug-cc-pVTZ level revealed the presence of three conformers.

Molecular Structure Analysis

The molecular structure of 2,2’-Bioxirane is based on structures generated from information available in ECHA’s databases. The molecular weight of 2,2’-Bioxirane is 86.09 g/mol. The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance.

Chemical Reactions Analysis

Studies on 2,2’-Bioxirane have demonstrated its versatility in chemical reactions, such as the ring-opening–ring-enlargment reaction producing furan over various acidic aluminosilicates.

Physical And Chemical Properties Analysis

2,2’-Bioxirane is a colorless to yellow liquid. Its chiroptical properties were thoroughly investigated in various solvents by polarimetry, vibrational circular dichroism (VCD), and Raman optical activity (ROA).

Scientific Research Applications

Chiroptical Properties

2,2’-Bioxirane has been studied for its chiroptical properties. These properties are of great interest for researchers working in the field of chirality. The low molecular weight of these compounds allows the study of their chiroptical properties under different experimental conditions.

Conformational Analysis

This compound has been used in conformational analysis studies. The simplicity of its chemical structure is a major asset to perform sophisticated quantum calculations at the density functional theory (DFT) level.

Vibrational Circular Dichroism

2,2’-Bioxirane has been investigated using vibrational circular dichroism (VCD), a technique that can provide information about the chiral properties of a molecule.

Raman Optical Activity

Raman optical activity (ROA) is another technique used to study 2,2’-Bioxirane. ROA provides complementary information to VCD and can help to understand the chiroptical properties of this compound.

Precursor in Organic Synthesis

Small optically active oxiranes such as 2,2’-Bioxirane are important precursors in organic synthesis. They can be used to create more complex molecules.

Synthesis of Enantiopure Compounds

2,2’-Bioxirane can be used in the synthesis of enantiopure compounds. This is important in the field of chiral synthesis, which has applications in pharmaceuticals and other areas where the chirality of a molecule can have significant effects.

Development of Theoretical Models

Due to its simple structure, 2,2’-Bioxirane has often been used as a model molecule in the development of theoretical models. These models can then be applied to predict the properties of more complex molecules.

Safety and Hazards

2,2’-Bioxirane is a colorless, highly flammable, liquid cyclic ether. Exposure to this substance can severely irritate and burn the eyes and skin and can cause liver damage. 2,2’-Bioxirane is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals.

Mechanism of Action

Target of Action

2,2’-Bioxirane, also known as Diepoxybutane, is a small optically active oxirane Oxiranes such as methyloxirane and epichloridrin are important precursors in organic synthesis .

Mode of Action

The chiroptical properties of oxirane derivatives, including 2,2’-bioxirane, have been thoroughly investigated . These properties allow the study of their interaction with light under different experimental conditions .

Biochemical Pathways

Oxiranes such as 2,2’-bioxirane have been used as model molecules in the development of vibrational circular dichroism (vcd) and optical rotation (or) theories .

Result of Action

The chiroptical properties of 2,2’-bioxirane have been thoroughly investigated in various solvents by polarimetry, vibrational circular dichroism (vcd), and raman optical activity (roa) .

Action Environment

The chiroptical properties of small oxirane molecules, including 2,2’-bioxirane, have been studied under different experimental conditions .

Q & A

A: Diepoxybutane (DEB) primarily targets DNA, forming adducts with nucleobases like guanine and adenine. [, , , ] This interaction disrupts DNA structure and function, leading to mutations, chromosomal aberrations, and ultimately, cancer. [, , , , ] DEB preferentially forms interstrand cross-links at 5'-GNC/3'-CNG sequences. []

A: Interestingly, high levels of AGT, a DNA repair protein, can exacerbate DEB's toxicity. [] DEB cross-links AGT to DNA, hindering repair processes and potentially increasing mutagenic potential. []

A: Yes, research has shown that DEB can cross-link to a variety of proteins beyond AGT. These include histones, high mobility group proteins, and those involved in transcription, splicing, cell signaling, and DNA repair. [] This highlights the broad impact DEB can have on cellular processes.

A: While guanine-guanine cross-links are a major product of DEB interaction with DNA, the less abundant guanine-adenine cross-links are significant because they exhibit greater hydrolytic stability. [] This stability means they can persist longer in cells, potentially increasing their contribution to mutations, particularly A:T base pair substitutions and deletions. []

ANone:

A: DEB's mutagenic activity stems from its structure as a bifunctional electrophile. [, ] Its two epoxide rings can react with nucleophilic sites in DNA bases, forming cross-links within and between DNA strands. [, , ]

A: Yes, research indicates that the S,S-DEB stereoisomer exhibits the highest cross-linking efficiency, followed by R,R-DEB, and then meso-DEB. [] Despite these differences, all three isomers retain the same 5'-GNC consensus sequence for cross-linking. []

A: DEB is classified as a known human carcinogen based on animal studies and epidemiological data from occupationally exposed workers. [, ] It primarily targets the hematopoietic system, increasing the risk of leukemias and lymphomas. []

A: DEB is a metabolite itself, derived from the metabolic activation of 1,3-butadiene. [, , , , ] It is primarily detoxified through conjugation with glutathione, which is catalyzed by glutathione S-transferases. [, ]

A: Yes, mice are significantly more susceptible to DEB-induced carcinogenicity than rats due to differences in their metabolic capacity. [, ] Mice metabolize 1,3-butadiene to DEB at a much higher rate than rats and have a limited capacity for its detoxification. [, ]

A: Yes, several biomarkers have been investigated to assess DEB exposure. These include measuring DEB metabolites in urine, such as 1,2-dihydroxy-4-(N-acetylcysteinyl-S)butane, as well as DEB-specific hemoglobin adducts. []

ANone: Various analytical techniques have been employed to characterize, quantify, and monitor DEB. These include:

• Gas Chromatography (GC) []
• High-Performance Liquid Chromatography (HPLC) [, , , ]
• Mass Spectrometry (MS) [, , , ]
• 32P-Postlabelling Techniques [, ]
• Immunoaffinity Techniques []